2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%

• IUPAC Name: 2-chloro-4-(dichloromethyl)-1-(trifluoromethoxy)benzene
• InChI: InChI=1S/C8H4Cl3F3O/c9-5-3-4(7(10)11)1-2-6(5)15-8(12,13)14/h1-3,7H
• InChI Key: UJEJYNKBRLJMBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(Cl)Cl)Cl)OC(F)(F)F
• Molecular Formula: C8H4Cl3F3O
• DSSTOX Substance ID: DTXSID301191526
• Molecular Weight: 279.5 g/mol
• CAS RN: 1301739-55-8

Description

2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, also known as 2,4-Dichloro-3-(trifluoromethoxy)benzene, is an organofluorine compound that is widely used in scientific research and lab experiments. It is a colorless liquid with a molecular weight of 233.48 g/mol and a boiling point of 94-95°C. Its chemical formula is C7H3Cl3F3O. It is often used in the synthesis of various organic compounds and as a reagent in organic synthesis.

Mechanism of Action

2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%-3-(trifluoromethoxy)benzene is an organofluorine compound that is used as a reagent in organic synthesis. It acts as an electrophile in the reaction and can react with nucleophiles such as alcohols and amines. The reaction proceeds through a nucleophilic substitution mechanism and yields the desired product in high yields.
Biochemical and Physiological Effects
2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%-3-(trifluoromethoxy)benzene is known to have a variety of biochemical and physiological effects. It has been shown to have an effect on the metabolism of certain enzymes, hormones, and other biochemical components. It has also been shown to have an effect on the absorption and utilization of certain nutrients. Additionally, it has been shown to have an effect on the development of certain diseases and conditions.

Advantages and Limitations for Lab Experiments

2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%-3-(trifluoromethoxy)benzene is a useful reagent for organic synthesis in the lab. It has several advantages, including high reactivity, high yields, and low cost. However, it also has some limitations, including toxicity and the potential for hazardous reactions. Additionally, the product can be contaminated with other compounds, which can lead to inaccurate results.

Future Directions

There are several potential future directions for the use of 2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%-3-(trifluoromethoxy)benzene in scientific research and lab experiments. These include the development of more efficient and cost-effective synthesis methods, the use of the compound in the synthesis of novel organic compounds, and the use of the compound as a catalyst in the synthesis of polymers and other materials. Additionally, further research could be conducted to explore the biochemical and physiological effects of the compound on various organisms.

Synthesis Methods

2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%-3-(trifluoromethoxy)benzene can be synthesized using a variety of methods. The most common method is the reaction of 2-chlorobenzotrifluoride with a mixture of sulfuric acid and dichloromethane. This reaction is carried out at room temperature and yields the desired product in high yields. The other method involves the reaction of 2-chlorobenzotrifluoride with a mixture of phosphorous pentachloride and dichloromethane. This reaction is carried out at low temperatures and yields the desired product in high yields.

Scientific Research Applications

2-Chloro-4-dichloromethyl-(trifluoromethoxy)benzene, 97%-3-(trifluoromethoxy)benzene is widely used in scientific research and lab experiments. It is often used as a reagent in organic synthesis for the preparation of various organic compounds. It is also used in the synthesis of various pharmaceuticals, pesticides, and other organic compounds. It can also be used as a catalyst in the synthesis of polymers and other materials.